N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide

• IUPAC Name: N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C13H8Cl2N2O4/c14-10-5-8(6-11(15)12(10)18)16-13(19)7-1-3-9(4-2-7)17(20)21/h1-6,18H,(H,16,19)
• InChI Key: FZAMBMKAXZLXNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=C(C(=C2)Cl)O)Cl)[N+](=O)[O-]
• Molecular Formula: C13H8Cl2N2O4
• Molecular Weight: 327.12 g/mol

Description

N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide, also known as diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. It was first introduced in 1973 and has since become one of the most commonly prescribed drugs in the world. In addition to its use as a pain reliever, diclofenac has also been found to have a number of other potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide is complex and not fully understood. It is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. By reducing the levels of these substances in the body, N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide is able to reduce inflammation and pain.
Biochemical and Physiological Effects
Diclofenac has a number of biochemical and physiological effects on the body. It has been found to reduce the production of prostaglandins and other inflammatory mediators, as well as to inhibit the activity of certain enzymes involved in inflammation and pain. It has also been found to have a number of other effects on the body, including on blood pressure, kidney function, and the immune system.

Advantages and Limitations for Lab Experiments

Diclofenac has a number of advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a well-established safety profile. It is also highly effective at reducing inflammation and pain, making it a valuable tool for studying these processes. However, there are also limitations to the use of N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide in lab experiments. For example, it may not be suitable for use in certain types of experiments, or may produce unwanted side effects in some cases.

Future Directions

There are a number of potential future directions for research on N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide. One area of interest is in the development of new and more effective NSAIDs based on the structure of N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide. Another area of interest is in the development of new methods for delivering N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide to specific tissues or organs in the body, in order to maximize its therapeutic effects and minimize its side effects. Additionally, further research is needed to fully understand the mechanisms of action of N-(3,5-dichloro-4-hydroxyphenyl)-4-nitrobenzamide and to identify new potential applications for this drug in scientific research.

Scientific Research Applications

Diclofenac has been extensively studied in scientific research, particularly in the fields of pharmacology and toxicology. It has been found to have a number of potential applications in these fields, including as a tool for studying the mechanisms of inflammation and pain, as well as for investigating the effects of NSAIDs on the body.